Cas no 2248174-66-3 ((1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid)

• Product Name: (1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• CAS No: 2248174-66-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6257859
• PubChem ID: 121604456
• Update Time: 2025-05-19

(1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6508177
• 2248174-66-3
• (1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• AKOS026739714

• Inchi： 1S/C16H19NO4/c18-14(19)16-8-4-7-13(9-16)10-17(16)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,18,19)/t13-,16+/m1/s1
• InChI Key： IBOSBIOMLYAUMZ-CJNGLKHVSA-N
• SMILES： OC([C@@]12CCC[C@@H](CN1C(=O)OCC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on (1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid

Recent Advances in the Study of (1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid (CAS: 2248174-66-3)

The compound (1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid (CAS: 2248174-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have focused on optimizing its synthetic routes, exploring its biological activity, and evaluating its potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a stereoselective intramolecular cyclization, achieving a high yield of 85% and excellent enantiomeric purity (>99% ee). The researchers highlighted its utility as a precursor for the development of sigma-1 receptor ligands, which are implicated in neuropathic pain and neurodegenerative diseases. The study also reported preliminary in vitro data showing moderate affinity of derived analogs for the sigma-1 receptor (Ki = 120-350 nM).

Further investigations have explored the compound's potential in peptide mimetics design. A team at the University of Cambridge successfully incorporated this bicyclic structure into constrained peptidomimetics targeting the NLRP3 inflammasome, as reported in Nature Chemical Biology (2024). The rigid scaffold provided enhanced metabolic stability compared to linear peptides while maintaining binding affinity to the target protein. This approach showed promise for developing new anti-inflammatory agents with improved pharmacokinetic properties.

From a chemical biology perspective, recent work has elucidated the compound's interactions with various enzymes. Molecular docking studies published in ACS Chemical Biology (2024) revealed that the bicyclic framework can mimic transition states of certain proteolytic reactions, suggesting potential applications as enzyme inhibitors. Particularly, derivatives showed inhibitory activity against matrix metalloproteinase-9 (MMP-9), an enzyme involved in cancer metastasis and inflammatory diseases.

The pharmaceutical industry has shown growing interest in this scaffold, with several patent applications filed in 2023-2024 covering novel synthetic methods and therapeutic applications. One notable development is its use in PROTAC (proteolysis targeting chimera) design, where the rigid structure serves as an optimal linker between target-binding and E3 ligase-binding moieties. Early-stage research indicates this approach may be particularly valuable for targeting undruggable proteins in oncology.

Despite these advances, challenges remain in the large-scale production and further derivatization of this compound. Current research efforts are addressing these limitations through flow chemistry approaches and biocatalytic methods. A recent breakthrough published in Organic Process Research & Development (2024) demonstrated a continuous-flow synthesis method that reduces production costs by 40% while maintaining high purity standards, making the compound more accessible for broader research applications.

In conclusion, (1R,5S)-6-[(benzyloxy)carbonyl]-6-azabicyclo[3.2.1]octane-5-carboxylic acid continues to emerge as a versatile scaffold in medicinal chemistry with applications ranging from neuroscience to inflammation and oncology. The compound's unique structural features, combined with recent synthetic advancements, position it as a valuable tool for drug discovery. Future research directions likely include further exploration of its structure-activity relationships and expansion of its applications in targeted protein degradation and other emerging therapeutic modalities.